2,2-Dimethyl-4-(naphthalen-1-yl)-2H-1-benzopyran-7-ol

• CAS No.: 62071-65-2
• Molecular Formula: C21H18O2
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 2,2-dimethyl-4-naphthalen-1-ylchromen-7-ol
• InChI: InChI=1S/C21H18O2/c1-21(2)13-19(18-11-10-15(22)12-20(18)23-21)17-9-5-7-14-6-3-4-8-16(14)17/h3-13,22H,1-2H3
• InChI Key: SNSKGNJICWNOKM-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=C(C2=C(O1)C=C(C=C2)O)C3=CC=CC4=CC=CC=C43)C

Description

2,2-Dimethyl-4-(naphthalen-1-yl)-2H-1-benzopyran-7-ol is a useful research compound. Its molecular formula is C21H18O2 and its molecular weight is 302.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of methyl-lithium in ether (60 ml, 2 M solution) at room temperature was added over 0.5 hours 7-hydroxy-4-(1-naphthyl)coumarin (7.5 g, 0.025 moles). The reaction mixture was refluxed for 2 hours, allowed to cool and decomposed by the addition of dilute hydrochloric acid. The organic layer was separated, the aqueous layer extracted with ether (2x) and the combined organic extracts washed with water and dried. Removal of solvent gave the required title chromene as an orange oil (7.22 g, 95%).